Cas no 1312535-82-2 (1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol)

1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol structure
1312535-82-2 structure
Product Name:1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol
CAS No:1312535-82-2
MF:C9H11ClN2O
MW:198.649441003799
CID:2119960
Update Time:2023-08-04

1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloropyrimidin-4-yl)-1-cyclopropylethanol
    • LJUUBKXLFVWYEX-UHFFFAOYSA-N
    • 1-(2-Chloropyrimidin-4-yl)-1-cyclopropylethanol
    • Inchi: 1S/C9H11ClN2O/c1-9(13,6-2-3-6)7-4-5-11-8(10)12-7/h4-6,13H,2-3H2,1H3
    • InChI Key: LJUUBKXLFVWYEX-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(C(C)(C2CC2)O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Topological Polar Surface Area: 46
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd